(2S)-2-(diethylamino)propan-1-ol
Overview
Description
(2S)-2-(diethylamino)propan-1-ol, also known as diethylaminoethanol (DEAE), is an organic compound with a variety of industrial, medical, and scientific applications. It is a white crystalline solid with a pungent odor and a melting point of about 73°C. DEAE is a chiral molecule, meaning that it has two distinct forms, this compound and (2R)-2-(diethylamino)propan-1-ol. This article will provide an overview of DEAE, including its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Finally, potential future directions for research will be discussed.
Scientific Research Applications
DEAE is widely used in various scientific research applications. It is commonly used as a buffer in biochemical experiments, as well as a reagent in chromatography, electrophoresis, and other analytical techniques. It is also used in the synthesis of pharmaceuticals and other organic compounds. Additionally, DEAE has been used to study the effects of chirality on the reactivity and properties of organic molecules.
Mechanism of Action
DEAE acts as a surfactant, which means it reduces the surface tension between two liquids or between a liquid and a solid. When dissolved in water, DEAE forms a monolayer on the surface of the water, which allows for the formation of micelles. These micelles can then interact with other molecules, allowing them to be more easily transported across cell membranes.
Biochemical and Physiological Effects
DEAE has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, improve blood flow, and reduce cholesterol levels. Additionally, DEAE has been studied for its potential to reduce the risk of certain types of cancer. Finally, DEAE has been used to improve the efficacy of certain drugs, such as antibiotics and antifungals.
Advantages and Limitations for Lab Experiments
DEAE has several advantages when used in laboratory experiments. It is inexpensive, easy to obtain, and has a wide range of applications. Additionally, DEAE is non-toxic and has a low environmental impact. However, DEAE can interfere with certain biochemical processes, so researchers must be aware of the potential for adverse effects.
Future Directions
There are a number of potential future directions for research involving DEAE. These include further study of its potential applications in cancer therapy, its effects on drug efficacy, and its potential to reduce inflammation. Additionally, further research could be done to explore the effects of chirality on the reactivity and properties of organic molecules. Finally, research could be done to explore the potential for DEAE to be used as a surfactant in industrial applications.
In conclusion, DEAE is a versatile organic compound with a variety of industrial, medical, and scientific applications. It has been used as a buffer in biochemical experiments, as a reagent in chromatography and electrophoresis, and in the synthesis of pharmaceuticals and other organic compounds. Additionally, DEAE has been found to have a variety of biochemical and physiological effects, including the potential to reduce inflammation, improve blood flow, and reduce cholesterol levels. There are several advantages and limitations to using DEAE in laboratory experiments, and there are a number of potential future directions for research involving DEAE.
Synthesis Methods
DEAE can be synthesized in a two-step process, beginning with the reaction of ethylene oxide with ammonia in the presence of sulfuric acid. This reaction produces diethylamine, which is then reacted with propanol to form DEAE. This synthesis method is simple and cost-effective, making it a popular choice for industrial and research applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(diethylamino)propan-1-ol involves the conversion of a starting material to an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a carbon-carbon bond, and the deprotection of the functional group.", "Starting Materials": [ "2-bromo-1-propanol", "diethylamine", "sodium hydride", "tetrahydrofuran", "acetic anhydride", "sodium bicarbonate", "water" ], "Reaction": [ { "Step 1": "Protection of the hydroxyl group in 2-bromo-1-propanol using acetic anhydride and sodium bicarbonate to yield 2-acetoxy-1-bromopropane." }, { "Step 2": "Reaction of 2-acetoxy-1-bromopropane with diethylamine and sodium hydride in tetrahydrofuran to form the intermediate (2S)-2-(diethylamino)propan-1-ol acetate." }, { "Step 3": "Deprotection of the acetate group in (2S)-2-(diethylamino)propan-1-ol acetate using water to yield the final product, (2S)-2-(diethylamino)propan-1-ol." } ] } | |
CAS RN |
74072-60-9 |
Molecular Formula |
C7H17NO |
Molecular Weight |
131.2 |
Purity |
95 |
Origin of Product |
United States |
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